molecular formula C14H17N3 B8409220 2-(2-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine

2-(2-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine

Cat. No.: B8409220
M. Wt: 227.30 g/mol
InChI Key: NFGJFMYUVZKOMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine is a useful research compound. Its molecular formula is C14H17N3 and its molecular weight is 227.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17N3

Molecular Weight

227.30 g/mol

IUPAC Name

2-(2-methylphenyl)-4,5,6,7-tetrahydroindazol-3-amine

InChI

InChI=1S/C14H17N3/c1-10-6-2-5-9-13(10)17-14(15)11-7-3-4-8-12(11)16-17/h2,5-6,9H,3-4,7-8,15H2,1H3

InChI Key

NFGJFMYUVZKOMN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1N2C(=C3CCCCC3=N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2-methylphenyl)hydrazine hydrochloride (464 mg, 2.92 mmol) in ethanol (2 mL) was added 2-oxocyclohexanecarbonitrile (300 mg, 2.44 mmol), and the mixture was heated to 60° C. and stirred for 16 h. The flask was then cooled to rt and the solvent was evaporated to give a solid. The crude residue of 2-(2-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine hydrochloride (449 mg, 70%) was used in the next step with no further purification. ES-MS m/z 228.2 (MH+); HPLC RT (min) 1.22.
Name
(2-methylphenyl)hydrazine hydrochloride
Quantity
464 mg
Type
reactant
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.